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Compound of Interest |

Compound Name: Ethylidenebisphenol
CAS No.: 50851-80-4
Cat. No.: B8528186

Get Quote
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4,4'-Ethylidenebisphenol, commonly known as Bisphenol E, is a significant organic
compound belonging to the bisphenol family. Structurally, it is characterized by two
hydroxyphenyl groups linked by an ethylidene bridge.[1][2] This configuration makes it a
valuable monomer in the synthesis of various polymers, including specific types of
polycarbonates and epoxy resins.[3] Its properties are often compared to those of the more
widely known Bisphenol A (BPA), with Bisphenol E derivatives being explored for applications
requiring distinct thermal or mechanical characteristics.[3]

For researchers, scientists, and professionals in drug development and material science, the
precise molecular weight of a compound is a foundational parameter. It is critical for
stoichiometric calculations in synthesis, quantitative analysis, characterization of resulting
polymers, and understanding the compound's metabolic fate. This guide provides a detailed
examination of the molecular weight of 4,4'-Ethylidenebisphenol, the principles behind its
determination, and a practical protocol for its verification.

Core Physicochemical Properties and Molecular
Weight
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The molecular weight of a compound can be expressed in two primary ways: the average
molecular weight and the monoisotopic (exact) mass.

e Average Molecular Weight is calculated using the weighted average of the atomic masses of
the constituent elements according to their natural isotopic abundance. This value is most
commonly used in stoichiometric calculations for bulk materials.

e Monoisotopic Mass is calculated using the mass of the most abundant isotope for each
constituent element (e.g., 12C, tH, 10). This value is crucial in high-resolution mass
spectrometry, where individual isotopic peaks can be resolved.

The fundamental properties of 4,4'-Ethylidenebisphenol are summarized below.

Property Value Source(s)
Chemical Formula C14H1402 [41[5]
Average Molecular Weight 214.26 g/mol [2][5][6]
Monoisotopic (Exact) Mass 214.099380 Da [1]

CAS Number 2081-08-5 [2][41[6]

Bisphenol E; 1,1-Bis(4-
Common Synonyms hydroxyphenyl)ethane; 4,4'- [L1121I517]
Ethylidenediphenol

Experimental Determination of Molecular Weight

While the molecular weight of 4,4'-Ethylidenebisphenol is well-established, experimental
verification is a routine and essential step in compound identification, purity assessment, and
quality control. High-Performance Liquid Chromatography (HPLC) coupled with Mass
Spectrometry (MS) is a powerful and widely used technique for the separation and
identification of bisphenol compounds.[8][9][10]

Protocol: Molecular Weight Determination by HPLC-
Mass Spectrometry
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This protocol outlines a self-validating system for the precise determination of the molecular
weight of 4,4'-Ethylidenebisphenol. The expertise lies not just in the steps themselves, but in
understanding the causality behind each parameter.

Principle: The HPLC system separates the analyte (Bisphenol E) from impurities based on its
affinity for the stationary phase (column) and mobile phase (solvents).[9] The separated analyte
then enters the mass spectrometer, where it is ionized. The mass analyzer measures the
mass-to-charge ratio (m/z) of the resulting ions, allowing for the determination of the molecular
weight with high accuracy.[10]

Materials and Reagents:

4,4'-Ethylidenebisphenol analytical standard (=98% purity)

o HPLC-grade acetonitrile (ACN)

o HPLC-grade water

e Formic acid (LC-MS grade)

¢ Volumetric flasks and pipettes

e HPLC system with a C18 column (e.g., 2.1 x 100 mm, 1.6 um particle size)[11]

» Mass spectrometer with an electrospray ionization (ESI) source

Step-by-Step Methodology:

e Standard Preparation:

o Prepare a stock solution of 1 mg/mL of 4,4'-Ethylidenebisphenol in acetonitrile.

o Perform serial dilutions to create working standards, for instance, a 1 ug/mL solution,
using a mixture of water and acetonitrile as the diluent to match the initial mobile phase
conditions.

o Causality: Preparing a standard of known concentration is crucial for system validation
and for identifying the retention time of the target analyte.[9]
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e HPLC-MS Instrument Setup:
o HPLC System:
= Mobile Phase A: Water with 0.1% formic acid
» Mobile Phase B: Acetonitrile with 0.1% formic acid
» Flow Rate: 0.3 mL/min
» Column Temperature: 30 °C

» Gradient: A typical gradient might start at 30% B, ramp to 95% B over 8 minutes, hold
for 2 minutes, and then return to initial conditions.

» Injection Volume: 1 uL

o Mass Spectrometer (ESI):

lonization Mode: Negative lon Mode (ESI-)

Capillary Voltage: -3.0 kV

Drying Gas (N2) Flow: 10 L/min

Drying Gas Temperature: 300 °C

Mass Range: Scan from m/z 50 to 500

o Causality: Formic acid is added to the mobile phase to facilitate ionization by providing a
source of protons (for positive mode) or aiding deprotonation (for negative mode).[12] For
phenols, negative ion mode is often preferred as the acidic phenolic proton is easily lost,
forming a stable [M-H]~ ion.

o Data Acquisition:

o Inject the prepared 1 pg/mL standard into the HPLC-MS system.
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o Acquire the total ion chromatogram (TIC) and the corresponding mass spectra for all
eluting peaks.

o Trustworthiness: A sharp, symmetric peak at a specific retention time in the TIC should
correspond to the Bisphenol E standard. The system is validated if this peak is
reproducible and provides the expected mass spectrum.

e Data Analysis:

[¢]

Identify the chromatographic peak corresponding to 4,4'-Ethylidenebisphenol.

[¢]

Extract the mass spectrum for this peak.

[e]

In negative ion mode, look for the deprotonated molecular ion [M-H]~. Given a
monoisotopic mass of 214.09938 Da, the expected m/z value would be approximately
213.0921.

o

The presence of a dominant peak at this m/z value confirms both the identity and the
molecular weight of the compound.

Visualization of Experimental Workflow

The logical flow of the HPLC-MS analysis protocol is critical for ensuring accurate and
reproducible results. The following diagram illustrates this workflow.

; - 3. Data Processing
1. Preparation 2. Instrumental Analysis
Analyte Elution
Prepare Bisphenol E HPLC Separation lonizati Anal Data Acquisition Generate Total lon Extract Mass Spectrum Identify [M-H]- lon
Standard (1 pg/mL) (C18 Column) ‘ L Chromatogram (TIC) for Target Peak (m/z = 213.09)

Click to download full resolution via product page

Caption: Workflow for Molecular Weight Determination of Bisphenol E using HPLC-MS.
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Conclusion

The molecular weight of 4,4'-Ethylidenebisphenol (Bisphenol E) is a precisely defined value,

with an average molecular weight of 214.26 g/mol and a monoisotopic mass of 214.09938 Da.

[1][2][5][6] These values are fundamental to its application in chemical synthesis and analytical

science. While these figures are established, their experimental verification through robust

methods like HPLC-MS is a cornerstone of scientific integrity in research and development.

The protocol detailed herein provides a reliable framework for confirming the molecular weight,

ensuring the identity and purity of the compound for its intended application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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